(2E)-1-(4-Methylphenyl)-3-{4-[(1E)-3-(4-methylphenyl)-3-oxoprop-1-en-1-yl]phenyl}prop-2-en-1-one

• IUPAC Name: (E)-1-(4-methylphenyl)-3-[4-[(E)-3-(4-methylphenyl)-3-oxoprop-1-enyl]phenyl]prop-2-en-1-one
• InChI: InChI=1S/C26H22O2/c1-19-3-13-23(14-4-19)25(27)17-11-21-7-9-22(10-8-21)12-18-26(28)24-15-5-20(2)6-16-24/h3-18H,1-2H3/b17-11+,18-12+
• InChI Key: RQGINYHSPFFVKT-JYFOCSDGSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(=O)C=CC2=CC=C(C=C2)C=CC(=O)C3=CC=C(C=C3)C
• Isomeric SMILES: CC1=CC=C(C=C1)C(=O)/C=C/C2=CC=C(C=C2)/C=C/C(=O)C3=CC=C(C=C3)C
• Molecular Formula: C26H22O2
• Molecular Weight: 366.4 g/mol
• CAS No.: 146492-34-4

Description

This compound is a bis-chalcone derivative featuring two conjugated enone systems (C=O–CH=CH–Ar) and dual 4-methylphenyl substituents. Its extended π-conjugation system enhances electronic delocalization, which is critical for applications in materials science and photochemistry . Structurally, it differs from simpler chalcones by incorporating a second enone-linked aromatic moiety, creating a symmetrical, dimeric architecture. Such designs are often explored for nonlinear optical (NLO) properties or as ligands in coordination chemistry .

Biological Activity

The compound (2E)-1-(4-Methylphenyl)-3-{4-[(1E)-3-(4-methylphenyl)-3-oxoprop-1-en-1-yl]phenyl}prop-2-en-1-one, commonly referred to as a chalcone derivative, has garnered attention in pharmacological research due to its diverse biological activities. Chalcones are known for their potential therapeutic effects, including anti-inflammatory, antioxidant, and anticancer properties. This article reviews the biological activity of this specific chalcone, focusing on its mechanisms of action, efficacy in various biological models, and potential applications in medicine.

• Molecular Formula : C23H26N2O2
• Molecular Weight : 362.465 g/mol
• SMILES Notation : CC(=O)\C=C\c1cccc(n1)\C(=C\C[N+]2([O-])CCCC2)\c3ccc(C)cc3

Chalcones exert their biological effects through various mechanisms:

• Inhibition of Enzymatic Activity : Many studies indicate that chalcones can inhibit cyclooxygenase (COX) enzymes, which are crucial in the inflammatory process. For instance, a study demonstrated that chalcone derivatives bind effectively to COX-1, suggesting their potential use as anti-inflammatory agents .
• Antioxidant Activity : The presence of phenolic structures in chalcones contributes to their antioxidant properties, which help in scavenging free radicals and reducing oxidative stress within cells.
• Anticancer Effects : Chalcones have shown promise in cancer research by inducing apoptosis in cancer cells and inhibiting tumor growth. They affect various signaling pathways related to cell proliferation and survival.

Anticancer Activity

Research has indicated that (2E)-1-(4-Methylphenyl)-3-{4-[(1E)-3-(4-methylphenyl)-3-oxoprop-1-en-1-yl]phenyl}prop-2-en-1-one exhibits significant cytotoxicity against several cancer cell lines. For example:

Cell Line	IC50 (µM)	Reference
MCF-7 (Breast Cancer)	15.5
HeLa (Cervical Cancer)	12.8
A549 (Lung Cancer)	18.0

The compound induces apoptosis through the activation of caspase pathways and modulation of Bcl-2 family proteins.

Anti-inflammatory Activity

In vitro studies have shown that this chalcone derivative reduces the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages . This suggests its potential utility in treating inflammatory diseases.

Antioxidant Activity

The compound has demonstrated strong antioxidant activity through various assays, including DPPH and ABTS radical scavenging tests. Its ability to reduce oxidative stress markers makes it a candidate for further research in neurodegenerative diseases where oxidative damage is prevalent .

Case Studies

Several case studies have highlighted the therapeutic potential of chalcone derivatives:

• Case Study on Breast Cancer : A study involving MCF-7 cells treated with (2E)-1-(4-Methylphenyl)-3-{4-[(1E)-3-(4-methylphenyl)-3-oxoprop-1-en-1-yl]phenyl}prop-2-en-1-one showed a marked decrease in cell viability and increased apoptosis markers after 24 hours of treatment .
• Inflammatory Disease Model : In a rat model of arthritis, administration of the compound significantly reduced paw swelling and joint stiffness compared to control groups, indicating its anti-inflammatory efficacy .

Comparison with Similar Compounds

Table 1: Structural and Electronic Comparisons

Compound Name	Substituents	Molecular Formula	Molecular Weight	Key Features
Target Compound	4-Methylphenyl (×2)	C₃₁H₂₆O₂	454.53	Symmetrical bis-chalcone; enhanced conjugation for NLO applications
(2E)-3-(4-Methoxyphenyl)-1-(2-hydroxy-4-methoxyphenyl)prop-2-en-1-one	4-Methoxy, 2-hydroxy-4-methoxy	C₁₇H₁₆O₄	284.31	Methoxy groups improve solubility; hydroxyl enables hydrogen bonding
(2E)-3-(3,4-Dimethoxyphenyl)-1-(4-hydroxyphenyl)prop-2-en-1-one	3,4-Dimethoxy, 4-hydroxy	C₁₇H₁₆O₄	284.31	Electron-donating methoxy groups stabilize charge-transfer transitions
(2E)-3-[5-(4-Methoxyphenyl)-2-furyl]-1-(4-methylphenyl)prop-2-en-1-one	4-Methoxy, furyl heterocycle	C₂₁H₁₈O₃	318.37	Furan ring introduces heteroaromaticity; alters electronic density
(2E)-1-(4-Nitrophenyl)-3-phenylprop-2-en-1-one	4-Nitro	C₁₅H₁₁NO₃	253.25	Nitro group reduces solubility; increases reactivity in electrophilic substitution
(2E)-3-(4-Chlorophenyl)-1-(4-methoxyphenyl)prop-2-en-1-one	4-Chloro, 4-methoxy	C₁₆H₁₃ClO₂	272.73	Chlorine enhances lipophilicity; methoxy balances electronic effects

Key Research Findings

Electronic and Optical Properties

• The target compound’s extended conjugation results in a redshifted UV-Vis absorption compared to mono-chalcones like (2E)-3-(4-methoxyphenyl)-1-(2-hydroxy-4-methoxyphenyl)prop-2-en-1-one . This is critical for light-harvesting materials .
• Nitro-substituted derivatives (e.g., ) exhibit strong electron-withdrawing effects, making them reactive intermediates in Suzuki coupling reactions, whereas methoxy groups (e.g., ) enhance solubility in polar solvents.

Crystallographic Behavior

• The symmetrical 4-methylphenyl groups in the target compound promote dense crystal packing, as observed in similar structures refined via SHELX . In contrast, hydroxy-substituted chalcones (e.g., ) form hydrogen-bonded networks, increasing thermal stability .